4-Hydroxy Omeprazole Sulfide
Overview
Description
4-Hydroxy Omeprazole Sulfide is a pharmaceutical compound used in the research of gastrointestinal ailments . It is an intermediate in the preparation of Omeprazole metabolites .
Synthesis Analysis
The synthesis of this compound involves the regioselective C-H hydroxylation of omeprazole sulfide by Bacillus megaterium CYP102A1 to produce a human metabolite . The mutant and even the wild-type enzyme of CYP102A1 catalyzed the high regioselective (98%) C-H hydroxylation of omeprazole sulfide to 5′-OH omeprazole sulfide with a high conversion yield (85–90%) .Molecular Structure Analysis
The molecular formula of this compound is C16H17N3O2S . Its molecular weight is 315.39 .Chemical Reactions Analysis
This compound is an intermediate in the preparation of Omeprazole metabolites . It is produced through the high regioselective C-H hydroxylation of omeprazole sulfide .Physical and Chemical Properties Analysis
The melting point of this compound is 144-147°C, and its boiling point is predicted to be 654.9±65.0 °C . Its density is predicted to be 1.36±0.1 g/cm3 . It is slightly soluble in DMSO, methanol, and water .Scientific Research Applications
1. Analytical and Detection Methods
4-Hydroxy Omeprazole Sulfide, as a metabolite of Omeprazole, plays a significant role in analytical chemistry. Studies have developed various chromatographic and mass spectrometry techniques for the determination of Omeprazole and its metabolites in biological materials like plasma and urine. For instance, Lagerström and Persson (1984) developed a method involving extraction with methylene chloride and liquid chromatography for detecting Omeprazole and its metabolites, including the hydroxy compound (Lagerström & Persson, 1984). Similarly, Rambla-Alegre et al. (2009) utilized micellar mobile phases in liquid chromatography for the analysis of Omeprazole and principal metabolites in urine and serum samples (Rambla-Alegre, Esteve-Romero, & Carda‐Broch, 2009).
2. Pharmacokinetic Studies
Research has extensively utilized this compound in pharmacokinetic studies to understand the metabolism of Omeprazole. Martens-Lobenhoffer et al. (2007) developed an LC-MS/MS method for enantioselective quantification of Omeprazole and its main metabolites, including 5-hydroxyomeprazole, in human serum, offering insights into the drug's metabolic breakdown (Martens-Lobenhoffer, Reiche, Tröger, Mönkemüller, Malfertheiner, & Bode-Böger, 2007).
3. Investigation of Metabolic Pathways
Studies like that of Im et al. (1985) have explored the molecular interactions and pathways of Omeprazole's metabolism, including the formation of Omeprazole sulfide under certain conditions (Im, Sih, Blakeman, & McGrath, 1985). These investigations contribute significantly to understanding the drug's pharmacodynamics and pharmacokinetics.
4. Drug Interaction Studies
The role of this compound in drug interaction studies is crucial. For example, Bertilsson et al. (2003) investigated how carbamazepine treatment affects the metabolism of Omeprazole, emphasizing the sulfoxidation pathway, which is relevant to the study of Omeprazole sulfide (Bertilsson, Tybring, Widén, Chang, & Tomson, 2003).
5. Environmental Impact Studies
The investigation into the environmental impact of pharmaceuticals, including Omeprazole and its metabolites, is an emerging field. The degradation products of Omeprazole, including hydroxy variants, are studied to understand their fate in wastewater treatment and potential environmental effects (Roberts, McNaughtan, MacLachlan, Hunter, & Pahl, 2018).
Mechanism of Action
Safety and Hazards
4-Hydroxy Omeprazole Sulfide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Properties
IUPAC Name |
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-3,5-dimethyl-1H-pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S/c1-9-7-17-14(10(2)15(9)20)8-22-16-18-12-5-4-11(21-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,17,20)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVUFHVGKGMRSQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=C(C1=O)C)CSC2=NC3=C(N2)C=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50708701 |
Source
|
| Record name | 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50708701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
151602-50-5, 103876-98-8 |
Source
|
| Record name | 2-[[(6-Methoxy-1H-benzimidazol-2-yl)thio]methyl]-3,5-dimethyl-4(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=151602-50-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50708701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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